![molecular formula C19H25NO3S2 B4537357 3-butyl-5-(3-ethoxy-4-propoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4537357.png)
3-butyl-5-(3-ethoxy-4-propoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Description
Thiazolidinones are a class of heterocyclic compounds featuring a broad spectrum of biological activities. The interest in these compounds has grown due to their structural diversity and potential applications in medicinal chemistry. The specific compound , due to its structural features, might offer unique interactions and properties worth exploring in various scientific domains, excluding drug use and dosage or side effects considerations.
Synthesis Analysis
The synthesis of thiazolidinone derivatives typically involves the cyclization of thiol compounds with azlactones or through the Knoevenagel condensation followed by cyclization. For instance, the synthesis of similar thiazolidin-4-ones involves refluxing thioglycolic acid with different aldehydes in the presence of anhydrous zinc chloride in ethanol, indicating a versatile method for generating diverse derivatives through varying the aldehyde component (Patel et al., 2010).
Molecular Structure Analysis
X-ray crystallography studies reveal that thiazolidinone derivatives can adopt non-planar structures due to wide C-C-C angles at the methine carbon linking two rings. Hydrogen bonding, including N-H...O and C-H...π(arene) interactions, plays a crucial role in stabilizing the molecular and supramolecular structures of these compounds (Delgado et al., 2005).
Chemical Reactions and Properties
Thiazolidinones participate in various chemical reactions, including addition reactions with aminobenzenethiols and other thiols, leading to complex derivatives. These reactions are influenced by the presence of catalytic amounts of triethylamine, showcasing the reactive nature of the thiazolidinone core (Nagase, 1974).
properties
IUPAC Name |
(5Z)-3-butyl-5-[(3-ethoxy-4-propoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3S2/c1-4-7-10-20-18(21)17(25-19(20)24)13-14-8-9-15(23-11-5-2)16(12-14)22-6-3/h8-9,12-13H,4-7,10-11H2,1-3H3/b17-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIBMVQNYMXVMEQ-LGMDPLHJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=CC(=C(C=C2)OCCC)OCC)SC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCCC)OCC)/SC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-3-butyl-5-(3-ethoxy-4-propoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.